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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403

Technical Guide: Pigment Yellow 194 Fastness
Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lightfastness and weather
fastness properties of Pigment Yellow 194 (C.l. 11785), a high-performance benzimidazolone
organic pigment. The data herein is compiled from various technical datasheets to facilitate
informed decision-making in research and development applications.

Core Properties of Pigment Yellow 194

Pigment Yellow 194 is a brilliant, greenish-yellow pigment known for its high color strength,
good heat resistance, and excellent fastness properties.[1][2] It is widely used in industrial
coatings, plastics, and inks.[1][3][4]

Quantitative Fastness Data

The following tables summarize the key quantitative data regarding the lightfastness and
weather fastness of Pigment Yellow 194.

Table 1: Lightfastness and Heat Stability

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1581403?utm_src=pdf-interest
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-194.html
https://www.pigments.com/wp-content/uploads/7194_BENZIMIDAZOLONE_YELLOW_PY194_PFS.pdf
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-194.html
https://www.colors-india.com/high-performance-organic-pigments/yellow%20194.pdf
https://www.dyestuffscn.com/pigment/pigment-yellow/pigment-yellow-194.html
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Heat
Rating . -
Property Full Tone Tint Tone Stability Source(s)
System .
(°C)
) Blue Wool
Lightfastness 7 7 - [3]
Scale (1-8)
Lightfastness  Scale (1-8) 7-8 - - [5]
Heat Stability - - - 200 [3]
Heat Stability - - - 280 (min) [5]
Heat Stability
Grade 5 240 [6]

(in HDPE)

Note: The Blue Wool Scale (ISO 105-B01) is the standard method for assessing lightfastness,
where 1 represents poor fastness and 8 represents exceptional fastness.

ble 2: her E | Chemical Resi

Property Rating System Masstone 1:10 Tint Source(s)
Weather o

Descriptive Good - [2]
Fastness

Acid Resistance

Scale (1-5) 5 - [3]
(5% HCI)
Alkali Resistance

Scale (1-5) 5 - [3]
(5% NaOH)
Solvent o

) Descriptive Very Good - [2]

Resistance

Note: For chemical resistance, a scale of 1-5 is often used, where 5 indicates excellent
resistance.

Experimental Protocols
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While specific, detailed experimental protocols are not exhaustively provided in the available
literature, the industry-standard methodologies for determining these properties are well-
established.

Lightfastness Testing: This is typically conducted by exposing pigmented samples to a
controlled artificial light source that simulates natural sunlight. The change in color is then
assessed against the Blue Wool Scale, as defined by ISO 105-B01. The exposure can be done
under glass to simulate indoor conditions.

Weather Fastness Testing: This involves exposing samples to outdoor conditions or, more
commonly, to accelerated weathering chambers that simulate the effects of sunlight, moisture,
and temperature fluctuations. One common method is using an alkyd/melamine stoving system
for testing inorganic and high-quality organic pigments. The change in color is evaluated
against a gray scale (ISO 105-A02) after a set period, such as 12 months of exposure.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the relationships between the core properties of Pigment
Yellow 194 and the typical workflow for its evaluation.

Lightfastness

Weather Fastness

Application Suitability
(e.g., Coatings, Plastics)

Pigment Yellow 194 | Inherent Properties Performance Characteristics

Chemical Resistance
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Click to download full resolution via product page

Caption: Relationship between Pigment Yellow 194 properties and application suitability.

Pigment Sample Preparation

Initial Color Measurement

Controlled Light Exposure Accelerated Weathering
(e.g., Xenon Arc) (Light, Moisture, Temp)

Final Color Measurement Final Color Measurement

Lightfastness Rating Weather Fastness Rating
(Blue Wool Scale) (Gray Scale)

Click to download full resolution via product page

Caption: General experimental workflow for fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Pigment Yellow 194 [dyestuffintermediates.com]
e 2. pigments.com [pigments.com]
e 3. colors-india.com [colors-india.com]

e 4. China Biggest Pigment Yellow 194 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

» 5. Dimacolor organic pigment,Permanent Yellow FG,Pigment Yellow 194 [dimacolor.com]
e 6. C.I.Pigment Yellow 194 [chembk.com]

 To cite this document: BenchChem. [Pigment Yellow 194 lightfastness and weather fastness
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581403#pigment-yellow-194-lightfastness-and-
weather-fastness-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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